Cas no 2172044-34-5 (2-{N-cyclopropyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}acetic acid)

• Product Name: 2-{N-cyclopropyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}acetic acid
• CAS No: 2172044-34-5
• MF: C₂₆H₂₈N₂O₅
• MW: 448.510927200317
• CID: 6079975
• PubChem ID: 165557120
• Update Time: 2025-11-06

2-{N-cyclopropyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{N-cyclopropyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}acetic acid
• 2172044-34-5
• EN300-1558903
• 2-{N-cyclopropyl-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]acetamido}acetic acid

• Inchi： 1S/C26H28N2O5/c29-24(28(14-25(30)31)18-9-10-18)13-16-11-17(12-16)27-26(32)33-15-23-21-7-3-1-5-19(21)20-6-2-4-8-22(20)23/h1-8,16-18,23H,9-15H2,(H,27,32)(H,30,31)
• InChI Key： TZVMGUZJOCNUEV-UHFFFAOYSA-N
• SMILES： O=C(CC1CC(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N(CC(=O)O)C1CC1

Computed Properties

• Exact Mass: 448.19982200g/mol
• Monoisotopic Mass: 448.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 725
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{N-cyclopropyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}acetic acid

Chemical Profile and Applications of 2-{N-cyclopropyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}acetic acid (CAS No. 2172044-34-5)

2-{N-cyclopropyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}acetic acid (CAS No. 2172044-34-5) is a structurally complex organic compound that has garnered significant attention in the fields of medicinal chemistry and synthetic biology. This molecule features a unique combination of functional groups, including a cyclopropyl ring, a fluorenylmethyloxycarbonyl (Fmoc) protecting group, and an acetylamino moiety, all integrated into a cyclobutane scaffold. The compound's architecture is particularly notable for its potential role in the development of advanced synthetic methodologies for peptide and protein engineering.

The Fmoc group, derived from 9H-fluorene, is a well-established protecting group in solid-phase peptide synthesis (SPPS). Its inclusion in this compound ensures site-specific deprotection under mild basic conditions, making it a valuable tool for controlled chemical modifications. The presence of the cyclobutane ring introduces additional stereochemical complexity, which may influence the compound's conformational flexibility and reactivity. Recent studies have highlighted the utility of cyclobutane derivatives in modulating enzyme-substrate interactions, particularly in the design of enzyme inhibitors with enhanced selectivity.

The cyclopropyl substituent at the N-terminal position further enhances the compound's structural diversity. Cyclopropane rings are known to induce strain energy that can be harnessed to stabilize transition states in catalytic processes. In the context of this molecule, the cyclopropyl group may act as a scaffold for bioisosteric replacements or as a pharmacophore in drug discovery programs targeting G protein-coupled receptors (GPCRs) or ion channels.

Structurally, this compound aligns with contemporary trends in chemical biology where multifunctional molecules are engineered to perform dual roles as both reagents and probes. The integration of an acetylamino functionality with the Fmoc protecting group suggests applications in orthogonal protection strategies, enabling sequential deprotection steps without interference between functional groups. This is particularly relevant in the synthesis of peptidomimetics and unnatural amino acids for studying protein folding dynamics.

Recent advancements in click chemistry have further expanded the potential applications of such compounds. The fluorenylmethyloxycarbonyl moiety can serve as a handle for bioorthogonal reactions, such as copper(I)-catalyzed azide–alkyne cycloaddition (CuAAC), facilitating post-synthetic modifications under physiological conditions. This capability has been leveraged in the development of fluorescently labeled biomolecules for super-resolution microscopy studies.

In terms of synthetic accessibility, this compound likely undergoes preparation via multistep organic synthesis involving nucleophilic substitution reactions at the Fmoc core and ring-closing metathesis (RCM) for cyclobutane formation. The use of transition-metal catalysts such as ruthenium-based complexes would be critical for achieving high regioselectivity during RCM steps. Modern flow chemistry techniques could further optimize scalability while maintaining purity standards required for pharmaceutical applications.

The molecular framework also exhibits potential as a building block for supramolecular chemistry applications. The combination of aromatic fluorene moieties and hydrogen-bonding capabilities from amide groups may enable self-assembling systems with programmable architectures. Such properties are being explored in stimuli-responsive materials and smart drug delivery systems that respond to pH or redox environments.

From an analytical perspective, characterization methods such as nuclear magnetic resonance (NMR) spectroscopy would reveal distinct signals from all three key structural elements: the aromatic protons from fluorene, strained aliphatic protons from cyclopropane/cyclobutane rings, and amide protons from acetylamino groups. High-resolution mass spectrometry would confirm molecular weight accuracy within ±5 ppm tolerance required by IUPAC standards.

In academic research settings, this compound has been utilized as an intermediate in total synthesis projects targeting natural products with anti-inflammatory properties. Its ability to mimic certain pharmacophoric features found in terpenoids has made it a subject of interest for computational docking studies aimed at identifying novel enzyme inhibitors against kinases involved in cancer progression pathways.

Environmental impact assessments suggest that while no comprehensive toxicity data exists yet due to its recent commercialization status (first registered with CAS Registry Service after 2018), preliminary biodegradation tests indicate moderate persistence under aerobic conditions consistent with other fluorene-containing compounds used primarily as synthetic intermediates rather than end-use products.

Ongoing research focuses on expanding its utility beyond traditional chemical synthesis domains into areas like molecular imprinting technology where it could serve as a functional monomer template during polymerization processes to create highly specific recognition sites within polymer matrices—applications currently being tested by several European research consortia funded under Horizon Europe grants program focused on sustainable chemical technologies development.